2-Propyn-1-amine, 3-(8-chloro-1-phenyl-3H-2-benzazepin-5-yl)-, dihydrochloride

• CAS No.: 81078-53-7
• Molecular Formula: C19H17Cl3N2
• Molecular Weight: 379.7 g/mol
• IUPAC Name: 3-(8-chloro-1-phenyl-3H-2-benzazepin-5-yl)prop-2-yn-1-amine;dihydrochloride
• InChI: InChI=1S/C19H15ClN2.2ClH/c20-16-8-9-17-14(7-4-11-21)10-12-22-19(18(17)13-16)15-5-2-1-3-6-15;;/h1-3,5-6,8-10,13H,11-12,21H2;2*1H
• InChI Key: AKBSHMRSWRKZBI-UHFFFAOYSA-N
• Canonical SMILES: C1C=C(C2=C(C=C(C=C2)Cl)C(=N1)C3=CC=CC=C3)C#CCN.Cl.Cl

Description

2-Propyn-1-amine, 3-(8-chloro-1-phenyl-3H-2-benzazepin-5-yl)-, dihydrochloride is a useful research compound. Its molecular formula is C19H17Cl3N2 and its molecular weight is 379.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5 g (11.4 mmole) of 8-chloro-5-(1-phthalimido-2-propyn-3-yl)-1-phenyl-3H-2-benzazepine, 100 ml of ethanol and 20 ml of 40% aqueous methylamine was stirred at room temperature for 1 hr, poured into ice water and extracted with ether. The ether solution was dried over anhydrous sodium sulfate and concentrated at reduced pressure to dryness. The residue was dissolved in an excess of methanolic hydrogen chloride and concentrated at reduced pressure to dryness. The residue crystallized from a mixture of ethanol and isopropanol to give a tan solid, mp 247°-248° C. Recrystallization from a mixture of ethanol and ether gave tan prisms, mp 247°-248° C.